(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)(thiophen-3-yl)methanone
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Description
(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C17H18N2OS and its molecular weight is 298.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds with azetidinone and isoquinoline moieties, similar to the molecule of interest, have been synthesized and evaluated for their biological activities. For instance, a study detailed the synthesis of pyrimidine-azetidinone analogues and their evaluation for antioxidant, antimicrobial, and antitubercular activities. These compounds were synthesized from aromatic amines and N-phenylacetamide, followed by reactions leading to Schiff base intermediates and final azetidinone analogues. The synthesized compounds exhibited significant antimicrobial activity against various bacterial and fungal strains and showed potential in antituberculosis activity against Mycobacterium tuberculosis, suggesting a pathway to design antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).
Alkaloid Synthesis
Another study focused on the synthesis of new benzylisoquinoline alkaloids from Beilschmiedia brevipes, demonstrating the diversity and potential of isoquinoline derivatives in natural product synthesis and their biological relevance. This work highlights the structural variety and potential applications of isoquinoline derivatives in discovering new compounds with biological significance (Pudjiastuti et al., 2010).
Heterocyclic Compound Synthesis
The creation of heterocyclic compounds like azuleno[1,2-b]- and azuleno[1,2-c]thiophenes by reacting 2H-cyclohepta[b]furan-2-ones with enamines of 3-oxotetrahydrothiophenes has been reported. This research presents a method for synthesizing new heterocyclic structures, indicating the vast potential of incorporating isoquinoline and thiophene units into complex molecules for various scientific applications (Fujimori et al., 1983).
Potential in Ligand Synthesis
The synthesis and characterization of 2-azetidinones as precursors for pincer ligands, demonstrating applications in catalysis and organometallic chemistry, were explored. This work underlines the utility of azetidinone derivatives in synthesizing complex ligands for metal complexes, hinting at the broad utility of such compounds in catalysis and synthetic chemistry (Casarrubios et al., 2015).
Imaging Agents for Parkinson's Disease
Furthermore, research into the synthesis of HG-10-102-01 as a potential PET imaging agent for LRRK2 enzyme in Parkinson's disease showcases the application of similar compounds in medical imaging and diagnostics. This study exemplifies how structural analogues of the compound can be leveraged in the development of diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Properties
IUPAC Name |
[3-(3,4-dihydro-1H-isoquinolin-2-yl)azetidin-1-yl]-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2OS/c20-17(15-6-8-21-12-15)19-10-16(11-19)18-7-5-13-3-1-2-4-14(13)9-18/h1-4,6,8,12,16H,5,7,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGWGPUXJLHXMDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C3CN(C3)C(=O)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.